BENZENEACETIC ACID, ALPHA-CYCLOHEXYL-ALPHA-HYDROXY-, 4-(DIETHYLAMINO)-1,1-DIMETHYL-2-BUTYNYL ESTER,
BENZENEACETIC ACID, ALPHA-CYCLOHEXYL-ALPHA-HYDROXY-, 4-(DIETHYLAMINO)-1,1-DIMETHYL-2-BUTYNYL ESTER,
Brand Name:
Vulcanchem
CAS No.:
129927-33-9
VCID:
VC0134995
InChI:
InChI=1S/C24H35NO3.ClH/c1-5-25(6-2)19-13-18-23(3,4)28-22(26)24(27,20-14-9-7-10-15-20)21-16-11-8-12-17-21;/h7,9-10,14-15,21,27H,5-6,8,11-12,16-17,19H2,1-4H3;1H
SMILES:
CCN(CC)CC#CC(C)(C)OC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl
Molecular Formula:
C24H36ClNO3
Molecular Weight:
422.00054
BENZENEACETIC ACID, ALPHA-CYCLOHEXYL-ALPHA-HYDROXY-, 4-(DIETHYLAMINO)-1,1-DIMETHYL-2-BUTYNYL ESTER,
CAS No.: 129927-33-9
Main Products
VCID: VC0134995
Molecular Formula: C24H36ClNO3
Molecular Weight: 422.00054
| CAS No. | 129927-33-9 |
|---|---|
| Product Name | BENZENEACETIC ACID, ALPHA-CYCLOHEXYL-ALPHA-HYDROXY-, 4-(DIETHYLAMINO)-1,1-DIMETHYL-2-BUTYNYL ESTER, |
| Molecular Formula | C24H36ClNO3 |
| Molecular Weight | 422.00054 |
| IUPAC Name | [5-(diethylamino)-2-methylpent-3-yn-2-yl] 2-cyclohexyl-2-hydroxy-2-phenylacetate;hydrochloride |
| Standard InChI | InChI=1S/C24H35NO3.ClH/c1-5-25(6-2)19-13-18-23(3,4)28-22(26)24(27,20-14-9-7-10-15-20)21-16-11-8-12-17-21;/h7,9-10,14-15,21,27H,5-6,8,11-12,16-17,19H2,1-4H3;1H |
| Standard InChIKey | JQCLFZVNMLALLU-UHFFFAOYSA-N |
| SMILES | CCN(CC)CC#CC(C)(C)OC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl |
| Canonical SMILES | CCN(CC)CC#CC(C)(C)OC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl |
| Synonyms | 4-diethylamino-1,1-dimethylbut-2-yn-1-yl-2-cyclohexyl-2-hydroxy-2-phenylacetate monohydrochloride monohydrate NS 21 NS-21 temiverine |
| PubChem Compound | 148165 |
| Last Modified | Nov 11 2021 |
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